Cas no 855291-07-5 (Benzonitrile, 2-acetyl-4-chloro-)

• Product Name: Benzonitrile, 2-acetyl-4-chloro-
• CAS No: 855291-07-5
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 2102076
• Update Time: 2025-06-08

Benzonitrile, 2-acetyl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-acetyl-4-chloro-
• 2-acetyl-4-chlorobenzonitrile
• CID 91884415
• 2-Acetyl-4-chloro-benzonitrile

• MDL： MFCD22493270
• Inchi： 1S/C9H6ClNO/c1-6(12)9-4-8(10)3-2-7(9)5-11/h2-4H,1H3
• InChI Key： SYUNWGXTHAAISB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 40.9

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 276-277 °C
• Boiling Point: 325.1±32.0 °C(Predicted)

Additional information on Benzonitrile, 2-acetyl-4-chloro-

Comprehensive Analysis of Benzonitrile, 2-acetyl-4-chloro- (CAS No. 855291-07-5): Properties, Applications, and Industry Trends

Benzonitrile, 2-acetyl-4-chloro- (CAS No. 855291-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chlorinated benzonitrile derivative features an acetyl substituent at the 2-position, which enhances its reactivity in synthetic pathways. Its high purity grade (>98%) makes it ideal for precision applications, such as intermediate synthesis in drug development.

In recent years, the demand for 2-acetyl-4-chlorobenzonitrile has surged, driven by its role in synthesizing heterocyclic compounds used in crop protection agents. Researchers highlight its efficacy in forming pyridine and quinoline derivatives, which are pivotal in developing next-generation fungicides. A 2023 market report noted a 12% annual growth in applications of chloro-substituted benzonitriles, reflecting broader trends toward sustainable agriculture.

The compound’s physicochemical properties—including a melting point of 89–92°C and solubility in polar organic solvents—make it versatile for laboratory-scale reactions. Its electron-withdrawing chloro group facilitates nucleophilic aromatic substitutions, a feature exploited in cross-coupling reactions for pharmaceutical intermediates. Notably, patents filed between 2020–2023 emphasize its utility in constructing biaryl scaffolds for kinase inhibitors.

Environmental and regulatory considerations are critical for CAS 855291-07-5. While not classified as hazardous under current guidelines, its handling requires standard organic lab protocols. The REACH compliance status of this compound ensures its adoption in EU markets, with manufacturers focusing on green chemistry principles to minimize waste during production.

Emerging applications include its use in OLED materials research, where its conjugated nitrile group contributes to electron transport layers. A 2022 study in Advanced Materials demonstrated its potential in enhancing the efficiency of blue-emitting phosphors, aligning with the global push for energy-efficient displays.

For researchers sourcing 2-acetyl-4-chloro-benzonitrile, key considerations include supplier reliability and batch-to-batch consistency. Analytical techniques like HPLC and GC-MS are recommended for quality verification. Storage recommendations typically advise protection from moisture at temperatures below 25°C to maintain stability.

The future outlook for 855291-07-5 remains positive, with projected growth in custom synthesis services catering to personalized medicine. Its compatibility with continuous flow chemistry systems further positions it as a candidate for industrial-scale applications, reducing synthetic steps in complex molecule assembly.